![molecular formula C9H7FN2 B576259 5-Fluoroquinolin-8-amine CAS No. 161038-18-2](/img/structure/B576259.png)
5-Fluoroquinolin-8-amine
Overview
Description
5-Fluoroquinolin-8-amine, also known as 8-Fluoroquinolin-5-amine or 5-Amino-8-fluoroquinoline, is a chemical compound with the molecular formula C₉H₇FN₂ . It has a molecular weight of 162.16 .
Synthesis Analysis
The synthesis of quinolin-8-amines, which are isomerically related to this compound, involves intramolecular main group metal Lewis acid-catalyzed formal hydroamination as well as hydroarylation methodology using mono-propargylated aromatic ortho-diamines .Molecular Structure Analysis
The molecular structure of this compound consists of a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a topological polar surface area of 38.9, a heavy atom count of 12, and its complexity is 163 .Physical And Chemical Properties Analysis
This compound has a density of 1.316 g/cm3 and a boiling point of 326.306ºC at 760 mmHg . It has a refractive index of 1.677 .Scientific Research Applications
Synthetic Chemistry Applications :
- A copper-catalyzed remote C−H amination of 8-aminoquinoline scaffolds at the C5 position using N-fluorobenzenesulfonimide (NFSI) demonstrated complete regioselectivity and high efficiency (Yin et al., 2017).
- The development of metal-free oxidative C−H amination of 8-acylaminoquinolines and anilides with NFSI using a hypervalent iodine reagent indicated compatibility with various functional groups and provided a novel method for synthesizing arylamine compounds (Wang et al., 2016).
Antibacterial Properties :
- Research on new 8-nitrofluoroquinolone models revealed interesting antibacterial activity against gram-positive and/or gram-negative strains, particularly effective against S. aureus (Al-Hiari et al., 2007).
Neuropharmacology :
- The antidepressant-like effect of 7-fluoro-1,3-diphenylisoquinoline-1-amine was investigated in mice, indicating that its effects are mediated mostly by serotonergic and dopaminergic systems (Pesarico et al., 2014).
Diagnostic Imaging :
- A study on Fluorine-18-labelled 6-(fluoro)-3-(1H-pyrrolo[2,3-c]pyridin-1-yl)isoquinolin-5-amine ([18 F]MK-6240), a PET radiopharmaceutical for detecting human neurofibrillary tangles, found successful application in imaging Alzheimer's disease (Collier et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
5-Fluoroquinolin-8-amine, like other fluoroquinolones, primarily targets bacterial DNA-gyrase . DNA-gyrase is an enzyme that introduces negative supercoils (or relaxes positive supercoils) into DNA and is essential for replication in bacteria .
Mode of Action
The compound interacts with its target by inhibiting the bacterial DNA-gyrase . This inhibition prevents the supercoiling of bacterial DNA, which is a crucial step in DNA replication . As a result, the replication of bacterial DNA is halted, leading to the death of the bacteria .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the DNA replication pathway in bacteria . By inhibiting DNA-gyrase, the compound prevents the unwinding of the double-stranded DNA, which is a necessary step for DNA replication . This inhibition disrupts the entire replication process, leading to the cessation of bacterial growth and multiplication .
Pharmacokinetics
Fluoroquinolones, in general, are known for their good oral bioavailability, wide distribution in body tissues, and elimination primarily through renal excretion
Result of Action
The primary result of the action of this compound is the inhibition of bacterial growth and multiplication . By preventing DNA replication in bacteria, the compound effectively kills the bacteria, making it a potent antimicrobial agent .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and consequently its bioavailability . Additionally, the presence of divalent cations like magnesium and calcium can interfere with the activity of fluoroquinolones . More research is needed to understand the specific environmental influences on this compound.
Biochemical Analysis
Biochemical Properties
Quinoline derivatives, to which 5-Fluoroquinolin-8-amine belongs, are known to interact with various enzymes and proteins . The nature of these interactions often depends on the specific structure of the quinoline derivative and the biochemical context in which it is present .
Cellular Effects
Fluoroquinolones, a class of compounds related to this compound, are known to have significant effects on cellular processes . They can inhibit bacterial DNA-gyrase, leading to a high antibacterial activity
Molecular Mechanism
Fluoroquinolones, a related class of compounds, exert their effects at the molecular level by inhibiting bacterial DNA-gyrase . This leads to a disruption of DNA replication and transcription, resulting in bacterial cell death .
Metabolic Pathways
Quinoline derivatives are known to undergo a variety of metabolic reactions, including electrophilic substitution .
Properties
IUPAC Name |
5-fluoroquinolin-8-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h1-5H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDWQDAXFVALXGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=C1)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20659413 | |
Record name | 5-Fluoroquinolin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20659413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161038-18-2 | |
Record name | 5-Fluoroquinolin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20659413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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